Cas no 94617-19-3 (Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-)

• Product Name: Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-
• CAS No: 94617-19-3
• MF: C₂₆H₂₅N₅O₃
• MW: 455.508405447006
• CID: 735260
• PubChem ID: 71445034
• Update Time: 2025-04-19

Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-
• 94617-19-3
• (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(((10-methylanthracen-9-yl)methyl)amino)-9H-purin-9-yl)tetrahydrofuran-3-ol
• (2R,3S,5R)-2-(hydroxymethyl)-5-(6-{[(10-methylanthracen-9-yl)methyl]amino}-9H-purin-9-yl)oxolan-3-ol

• Inchi： 1S/C26H25N5O3/c1-15-16-6-2-4-8-18(16)20(19-9-5-3-7-17(15)19)11-27-25-24-26(29-13-28-25)31(14-30-24)23-10-21(33)22(12-32)34-23/h2-9,13-14,21-23,32-33H,10-12H2,1H3,(H,27,28,29)/t21-,22+,23+/m0/s1
• InChI Key： OBRFYWAXEUFOHJ-YTFSRNRJSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C(C)=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 455.19573968g/mol
• Monoisotopic Mass: 455.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų